Cas no 1227268-63-4 (1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid)
1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(Phenylsulphonyl)-4-broMo-7-azaindole-2-carboxylic acid
- 1-(phenylsulfonyl)-4-bromo-7-azaindole-2-carboxylic acid
- 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 4-bromo-1-(phenylsulfonyl)-
- 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
- 1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid
-
- Inchi: 1S/C14H9BrN2O4S/c15-11-6-7-16-13-10(11)8-12(14(18)19)17(13)22(20,21)9-4-2-1-3-5-9/h1-8H,(H,18,19)
- InChI Key: KWDJFTHSCPFIQQ-UHFFFAOYSA-N
- SMILES: C12N(S(C3=CC=CC=C3)(=O)=O)C(C(O)=O)=CC1=C(Br)C=CN=2
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 627.8±65.0 °C at 760 mmHg
- Flash Point: 333.5±34.3 °C
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P399898-1mg |
1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid |
1227268-63-4 | 1mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399898-2mg |
1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid |
1227268-63-4 | 2mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P399898-10mg |
1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid |
1227268-63-4 | 10mg |
$ 160.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615796-100mg |
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid |
1227268-63-4 | 98% | 100mg |
¥4302.00 | 2024-08-09 |
1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid
Research Brief on 1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid (CAS: 1227268-63-4)
1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid (CAS: 1227268-63-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azaindole scaffold and functional groups, serves as a critical intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
The synthesis of 1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid involves multi-step organic transformations, with recent literature highlighting improvements in yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized route that utilizes palladium-catalyzed cross-coupling reactions to introduce the bromo substituent, followed by sulfonylation to achieve the final product. This method not only enhances the scalability of the synthesis but also reduces the formation of by-products, making it more suitable for industrial applications. The compound's structural features, including the sulfonyl group and carboxylic acid moiety, make it a versatile building block for further derivatization.
In terms of biological activity, 1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid has shown promise as a precursor for kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. A recent Nature Chemical Biology article reported that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR. These findings underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors with improved selectivity and efficacy.
Beyond kinase inhibition, researchers have also investigated the compound's utility in fragment-based drug discovery (FBDD). Its relatively small molecular weight and functional group diversity make it an ideal candidate for fragment libraries. A 2024 study in ACS Chemical Biology demonstrated that 1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid can serve as a starting point for the development of protein-protein interaction (PPI) modulators. By leveraging its structural features, scientists were able to design compounds that disrupt critical PPIs involved in disease pathways, opening new avenues for therapeutic intervention.
Despite these advancements, challenges remain in the clinical translation of derivatives based on this compound. Issues such as pharmacokinetic properties, off-target effects, and synthetic complexity need to be addressed. However, ongoing research efforts are focused on optimizing these aspects through structure-activity relationship (SAR) studies and computational modeling. For instance, a recent preprint on bioRxiv highlighted the use of molecular docking and dynamics simulations to predict the binding modes of derivatives, aiding in the rational design of more effective drugs.
In conclusion, 1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid (CAS: 1227268-63-4) represents a valuable tool in medicinal chemistry, with applications ranging from kinase inhibition to fragment-based drug discovery. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield significant contributions to the field. As the scientific community delves deeper into its properties, this compound may pave the way for innovative treatments targeting complex diseases.
1227268-63-4 (1-(Phenylsulphonyl)-4-bromo-7-azaindole-2-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)